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Compound of Interest

Compound Name: Spiro[4.4]nonan-1-one

Cat. No.: B082598 Get Quote

This technical guide provides a comprehensive overview of the fundamental physicochemical

properties of Spiro[4.4]nonan-1-one, a key bicyclic ketone in synthetic organic chemistry. This

document is intended for researchers, scientists, and professionals in drug development and

materials science who require detailed information for their work.

Physicochemical Data
The core quantitative data for Spiro[4.4]nonan-1-one is summarized in the table below,

providing a clear reference for experimental and theoretical applications.

Property Value Reference

Molecular Formula C9H14O [1]

Molecular Weight 138.21 g/mol [1]

CAS Number 14727-58-3 [1]

Experimental Protocols
A critical aspect of working with any chemical compound is understanding its synthesis and

analysis. Below is a representative experimental protocol for the synthesis of a related spiro

compound, which can be adapted for Spiro[4.4]nonan-1-one, followed by a general analytical

workflow.
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Synthesis of Spiro[4.4]nonane-1,6-dione (A Related Derivative)

While a specific protocol for Spiro[4.4]nonan-1-one is not detailed here, the synthesis of the

closely related dione provides a relevant methodological framework.

Reaction: The synthesis of spiro[4.4]nonane-1,6-dione involves the Dieckmann condensation

of diethyl 2,2'-(cyclopentane-1,1-diyl)diacetate. This intramolecular condensation is a

standard method for forming five-membered rings.

Procedure:

The diethyl ester is treated with a strong base, such as sodium ethoxide, in an inert

solvent like toluene or benzene.

The reaction mixture is heated to reflux to promote the condensation.

Acidic workup (e.g., with HCl) is performed to neutralize the base and protonate the

resulting β-keto ester.

Subsequent hydrolysis and decarboxylation of the ester group yield the desired

spiro[4.4]nonane-1,6-dione.

Purification: The crude product is typically purified by vacuum distillation or column

chromatography on silica gel.

Analytical Workflow for Spiro[4.4]nonan-1-one Characterization

The following workflow outlines the standard procedures for confirming the identity and purity of

a sample of Spiro[4.4]nonan-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b082598?utm_src=pdf-body-img
https://www.benchchem.com/product/b082598?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Spiro[4.4]nonan-1-one | C9H14O | CID 549135 - PubChem [pubchem.ncbi.nlm.nih.gov]
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082598#spiro-4-4-nonan-1-one-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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